Journal Name:Journal of Physics: Materials
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Re-refining Used Engine Oil in Ghana Using Solvent Extraction and Acid-Clay Treatment
Journal of Physics: Materials ( IF 0 ) Pub Date: 2022-11-07 , DOI: 10.1155/2022/6344409
Despite having detrimental impacts on the environment and human health, used engine oil is not properly disposed of in Ghana. However, used engine oil can be a valuable resource when recycled. This study investigates the recovery of base oils from used engine oils collected in one Ghanaian municipality. The used engine oils are re-refined either through acid-clay treatment or solvent extraction. Pour point, density, viscosity index, and total acid number of used engine oil and re-refined oils were measured in order to evaluate the two re-refining processes used and assess whether it is appropriate to reuse the re-refined oils as base oils. The pour point, total acid number, and viscosity index of the re-refined oils were significantly different from those of the used engine oils. The density of the re-refined oils varied little from that of the used engine oils (by 0.83% to 6.65%). These changes indicate the separation of some components, primarily impurities, from used engine oil as a result of re-refining. Compared to solvent extraction, acid-clay treatment was found to be less selective. When nitric acid or sulphuric acid was used, acid-clay treatment often produced group I and II base oils, whereas hydrochloric acid typically produced group III base oils. Also, the solvent extraction process frequently yielded oils with very high viscosity indices comparable to group III base oils. It is recommended that the type of base oil preferred for the production of new lubricants should be taken into account when deciding on a specific method for re-refining used engine oil.
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Analytical Steady-State Model for the Free Radical Solution Copolymerization of Acrylonitrile and Vinyl Acetate and Their Charge-Transfer Complex in a Continuous Stirred Tank Reactor
Journal of Physics: Materials ( IF 0 ) Pub Date: 2023-05-27 , DOI: 10.1155/2023/3245973
In this study, a mathematical model of the copolymerization of AN-VA in a continuous stirred tank reactor (CSTR) was developed considering charge-transfer complexes (CTCs). CTC formation between acrylonitrile (AN) and vinyl acetate (VA) was demonstrated using UV-VIS spectrophotometry and molecular orbital theory. The rate constants and equilibrium constants of the complexes were calculated from a model of the simultaneous participation of complexes and free monomers and the molar ratio method. Furthermore, the participation of CTCs in propagation was included because of their high reactivity. All the simultaneous equations defined to analyze the reactor parameters were analytically solved, and the results of the model were in terms of operative variables such as monomer conversion, average molecular weight, and the mole fraction of monomer 2 (i.e., VA) in the polymer formed. The results of the predictions of the developed model were compared with the experimental data for validation. This prediction was also compared with the reactor model solution without considering the CTC, which showed deviations that were more significant than those of the CTC model. These results represent a quantitative way to analyze the order of magnitude of the impact of the formation of the complexes in the analyzed polymerization system.
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Copper-Doped Zinc Oxide Nanoparticles: Synthesis, Characterization, and Application for Adsorptive Removal of Toxic Azo Dye
Journal of Physics: Materials ( IF 0 ) Pub Date: 2023-04-29 , DOI: 10.1155/2023/8640288
The goal of this research was to employ copper-doped zinc oxide nanoparticles (Cu/ZnONPs) as an adsorbent to remove the potentially toxic azo dye Congo red (CR). The Cu/ZnONPs were made using a chemical coprecipitation method, and their characteristics were examined using XRD, SEM, EDS, and FTIR methods. The response surface methodology (RSM) central composite design (CCD) is used to optimize the operational parameters’ agitation time, adsorbent dosage, solution pH, and initial concentration of CR solution during the adsorption process. The agitation period of 29.48 min, the Cu/ZnONP dosage of 0.301 g/L, the solution pH of 6.96, and the CR initial concentration of 90 mg/L resulted in a maximum CR adsorption of 94.14% and a desirability of 0.976. The kinetic findings fit the pseudo-second-order kinetic equation, and the equilibrium data agreed with the Langmuir isotherm (maximum uptake capacity qmax = 250 mg/g). During the thermodynamic experiments, endothermic, spontaneous, and physical adsorptions were observed.
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Development of Alumina-Titania Composite Layers on Stainless Steel through the Detonation Spray Method and Investigation of Salt Spray Corrosion Behavior along with Surface Examination
Journal of Physics: Materials ( IF 0 ) Pub Date: 2023-07-04 , DOI: 10.1155/2023/1445360
Almost every metal and alloy corrodes when used in high-temperature applications. To combat this problem, ceramic coatings on the metals can be deposited for better thermal and corrosion behavior. The present study applies an alumina-titania (Al2O3-TiO2) ceramic coating to the stainless steel (SS) surface using a detonation spray process. The surface of the coated SS is probed by optical microscopy (OM), scanning electron microscopy (SEM), and X-ray diffraction (XRD). The clear differences between coated and uncoated SS have been observed based on the SEM images. The XRD pattern indicates that the Al2O3-TiO2 coating on SS has been successfully deposited. The hardness of coated and uncoated SS surfaces is determined by using the Micro Vickers hardness tester, which claims that the hardness of the SS surface has decreased after coating. Salt spray tests were used to examine the corrosion behavior of coated and uncoated SS after 12 and 24 hours. After 12 hours, no corrosion was observed on the SS. After 24 hours, however, significant corrosion of uncoated SS is observed, and the coated SS shows negligible corrosion. Based on the study, it is claimed that an Al2O3-TiO2 coating on SS has improved its corrosion behavior significantly.
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Domestic Organic Waste: A Potential Source to Produce the Energy via a Single-Chamber Microbial Fuel Cell
Journal of Physics: Materials ( IF 0 ) Pub Date: 2023-04-18 , DOI: 10.1155/2023/2425735
Microbial fuel cell (MFC) is a method that is both effective and environmentally friendly for producing renewable electricity. Several studies have shown that one of the major challenges is the generation of electrons as a result of poor exploitation of organic substrates. One of the most talked about issues in modern molecular fusion is the reutilization of biological organic waste in an MFC. In this article, the effective utilization of domestic organic waste as an organic supply for bacterial species to generate energy was highlighted. The findings that were obtained corresponded to the one-of-a-kind MFC operation in which a voltage of 110 mV was generated in a time span of 12 days during operation with an external resistance of 500 ῼ. With an internal resistance of 117 ῼ, the maximum power density and the current density were recorded 0.1047 mW/m2 and 21.84 mA/m2, respectively. According to the results of the biological study, strains of bacteria such as Pseudomonas aeruginosa, Acinetobacter schindleri, and Pseudomonas nitroreducens are the ones responsible for producing energy. In addition, final remarks with proposals for the future have been enclosed.
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Analytic Hierarchy Process, Sensitivity Analysis, and Selectivity of Alphabutol Operation in 1-Butene Production
Journal of Physics: Materials ( IF 0 ) Pub Date: 2022-09-02 , DOI: 10.1155/2022/9399626
In this study, different operating parameters which contributed to the fouling formation were identified, while taking into consideration the heat and mass and balance. The effects of three operational parameters viz: reactor temperature, reactor pressure, andcatalyst ratio, feed to and out of reactor and heat exchanger cleaning time on the optimal yield were succinctly investigated using an empirical mathematical model. The optimum per pass conversion (PPC) that maximizes yield and extends pump around loop (PAL) days in service was obtained using the analytic hierarchy process (AHP). The result obtained under the optimum operational condition shows an increased yield from 84 to 85.5% and a 1% improvement in the 1-butene selectivity. Moreover, due to the decrease in maintenance activities, production increased by 1000 tons per annum. In addition to this, the cleaning cycle of the pump around the loop was extended by 9 days and the man-hour cleaning requirement was reduced by 91 days. The operating time of the pump around the loop increased by 30 days per loop with a corresponding reduction in the cleaning time of 50 h which resulted in maximum yield. This study, therefore, presented a design from the sensitivity analysis conducted with the potential benefit of informed decision-making in the process of making a trade-off between optimizing variable cost with the cost of maintaining the Alphabutol technology.
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Screening of Pure ILs and DESs for CO2 Separation, N2O Separation, and H2S Separation Processes
Journal of Physics: Materials ( IF 0 ) Pub Date: 2023-02-18 , DOI: 10.1155/2023/8691957
Ionic liquids (ILs) are proposed as potential “green” solvents with remarkable properties. Deep eutectic solvents (DESs) are a new type of ILs with additional properties, such as higher biodegradability and a lower price. ILs and DESs are “green” absorbents for various gas separations, such as CO2/N2, CO2/H2/CO, H2S/CH4, and N2O/N2. Due to their large number, the screening of ILs is crucial. Although ILs with high absorption capacities were screened using gas solubility and selectivity, it is important to consider the energy and solvents used in the process. In this paper, the absorbent amount and the energy consumption were used for screening absorbents for various gas separation processes. The results reveal that physical IL [Bmim][DCA] and chemical IL [Eeim][Ac] are screened for CO2/N2 and CO2/H2/CO separation, physical IL [Omim][PF6] for H2S/CH4 separation, and physical IL [P66614][eFAP] for NO/N2 separation. The screened ILs offer some advantages over commercial absorbents in terms of lower energy consumption or amount.
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Bioremediation of Polycyclic Aromatic Hydrocarbons in Contaminated Soils Using Vermicompost
Journal of Physics: Materials ( IF 0 ) Pub Date: 2022-12-22 , DOI: 10.1155/2022/5294170
Bioremediation of polycyclic aromatic hydrocarbons (PAHs) in contaminated soils are reported in many literatures. Composting, in addition to bioremediation, can simultaneously increase soil organic matter content and soil fertility and is thus regarded as one of the most cost-effective methods of soil remediation. In this study, biodegradation of phenanthrene (PHE) and pyrene (PYR) is reported by microbial consortia enriched by vermicompost. After soil samples preparation and grinding, the samples were contaminated with 100, 200, and 300 mg/kg of PHE and PYR concentrations and inoculated with three concentrations (2, 4, and 6 wt.%) of vermicompost. PHE and PYR concentrations were analyzed by HPLC during bioremediation. After 70 days, two highly capable microbial consortia were used to remove the pollutants in bioaugmentation conditions. Analysis of their microbial composition revealed that the consortia contain several Proteobacteria phylum bacterial species, and the most common genera were Pseudomonas and Citrobacter. Decontamination rates for PHE and PYR were estimated to be 89% and 83% over 45 days, respectively. Biodegradation kinetics revealed that microbial degradation followed a first-order kinetics. This study provides clear evidence on the biodegradation of PHE and PYR, paving the way for the development of bioremediation technologies for the recovery of polluted ecosystems.
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Design of an Adaptive Control to Feed Hydrogen-Enriched Ethanol-Gasoline Blend to an Internal Combustion Engine
Journal of Physics: Materials ( IF 0 ) Pub Date: 2022-11-07 , DOI: 10.1155/2022/7413554
In this work, an internal combustion (IC) engine air-fuel ratio (AFR) control system is presented and evaluated by simulation. The control scheme aims to regulate the overall air-fuel ratio (AFRoverall) in an IC engine fueled with a hydrogen-enriched ethanol-gasoline blend (E10) as fast as possible. The control scheme designed and developed in this work considers two control laws, a feedback control law to regulate the hydrogen and adaptive nonlinear control law for controlling the E10 mass flow injection. The main contribution of this work is the reduction of the number of controllers used for controlling the overall air-fuel ratio since other control strategies use two controllers for controlling the E10 mass flow injection. Simulation results have shown the effectiveness of the new control scheme.
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Experimental Studies of Thermal Hydraulics of Deep Eutectic Solvent Based on Choline Chloride
Journal of Physics: Materials ( IF 0 ) Pub Date: 2022-09-01 , DOI: 10.1155/2022/6748678
Molten salt reactor (MSR) is considered a promising 4th generation nuclear power plant because of its safety and suitability for SMR (small modular reactor). Also, molten salts are used in concentrating solar power (CSP) and energy storage system (ESS) as a heat storage medium. So molten salt has recently been researched a lot as heat storage and a transfer medium. However, molten salts’ high operating temperature (>450°C) and high Prandtl number make it hard to perform a thermal-hydraulic experiment in the laboratory. Thus, high Prandtl number and high viscosity fluid, deep eutectic solvents (DES), is chosen as a simulant of molten salts in this study. Thermal-hydraulic experiment using glyceline, which is easy to synthesize and transparent to visualize flow with high viscosity among various DESs, was performed. Also, the friction factor and heat transfer coefficient required for energy system designs were measured. As a result, it was found that glyceline is a Newtonian fluid, and the transition region from laminar to turbulent flow has a lower Reynolds number than water has. In addition, the heat transfer coefficient properties of glyceline were somewhat consistent with the existing correlations. To summarize, glyceline’s friction factor and heat transfer coefficient are predictable in existing theories, but the transition regions for those are different because flow development behavior between hydraulic and thermal boundary layers is different. Therefore, it is estimated that thermal-hydraulic experiments are essential when using high Pr numbers and high viscosity fluids such as DESs and molten salts as heat storage and transfer mediums.
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